Cas no 1170289-81-2 (N-(2-Furylmethyl)-N-(2-methoxyethyl)propane-1,3-diamine)
1170289-81-2 structure
Product Name:N-(2-Furylmethyl)-N-(2-methoxyethyl)propane-1,3-diamine
CAS No:1170289-81-2
MF:C11H20N2O2
MW:212.288702964783
CID:4682859
Update Time:2023-08-14
N-(2-Furylmethyl)-N-(2-methoxyethyl)propane-1,3-diamine Chemical and Physical Properties
Names and Identifiers
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- N-(2-Furylmethyl)-N-(2-methoxyethyl)propane-1,3-diamine
- N-(2-Furylmethyl)-N-(2-methoxyethyl)-propane-1,3-diamine
- 1,3-propanediamine, N-(2-furanylmethyl)-N-(2-methoxyethyl)-
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- Inchi: 1S/C11H20N2O2/c1-14-9-7-13(6-3-5-12)10-11-4-2-8-15-11/h2,4,8H,3,5-7,9-10,12H2,1H3
- InChI Key: HTQPJHNJPXWURM-UHFFFAOYSA-N
- SMILES: O1C=CC=C1CN(CCOC)CCCN
Computed Properties
- Exact Mass: 212.152
- Monoisotopic Mass: 212.152
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 8
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 51.6
N-(2-Furylmethyl)-N-(2-methoxyethyl)propane-1,3-diamine Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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